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Abstract

Benzaldoxime (C7H7NO), an aromatic oxime, is a versatile organic compound with significant
applications in organic synthesis and as a precursor for various pharmaceuticals and
agrochemicals. This technical guide provides a comprehensive overview of the physical and
chemical properties of benzaldoxime, including its structural isomers, spectral characteristics,
and key chemical reactions. Detailed experimental protocols for its synthesis and major
transformations are provided, alongside a thorough compilation of its physicochemical data.
This document aims to serve as a critical resource for researchers and professionals engaged
in drug development and synthetic chemistry.

Physical Properties of Benzaldoxime

Benzaldoxime is a white solid at room temperature and can exist as two geometric isomers,
the (E)- and (Z2)-isomers. The (Z)-isomer is generally the more stable and predominantly
formed product in typical syntheses.[1][2] The physical properties of benzaldoxime are
summarized in the table below.
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Property Value Reference(s)

Molecular Formula C7H7NO [2]

Molecular Weight 121.14 g/mol [2]

Appearance White solid [2]

] ] (2)-isomer: 33 °C(E)-isomer:

Melting Point [2]

133 °C
- , 123 °C at 14 mmHg~200-222

Boiling Point ) [3114]
°C at atmospheric pressure
Slightly soluble in water.

Solubility Soluble in ethanol, ether, and [5]
DMSO.

pKa ~11.195 [6]

Density 1.11 g/cm3 [7]

Refractive Index

1.591 (at 20 °C)

[4]

Flash Point

108 °C

[7]

Spectral Data

The structural elucidation of benzaldoxime is supported by various spectroscopic techniques.

'H NMR Spectroscopy

The proton NMR spectrum of benzaldoxime shows characteristic signals for the aromatic
protons, the oxime proton, and the aldehydic proton. The chemical shifts can vary slightly
depending on the solvent and the isomer. For the (Z2)-isomer in CDCls, the approximate
chemical shifts are:
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Chemical Shift Lo

Proton Multiplicity Reference(s)
(ppm)

Aromatic protons 7.24 - 7.56 Multiplet [8]

CH=N 8.17 Singlet [8]

N-OH 8.93 Singlet [8]

13C NMR Spectroscopy

The 3C NMR spectrum provides information about the carbon framework of benzaldoxime.

The approximate chemical shifts for the (Z)-isomer in CDCIs are:

Carbon Chemical Shift (ppm) Reference(s)
C=N 150.57 [8]
Aromatic C1 131.82 [8]
Aromatic C4 130.08 [8]
Aromatic C2, C6 128.75 [8]
Aromatic C3, C5 127.12 [8]

Infrared (IR) Spectroscopy

The IR spectrum of benzaldoxime exhibits characteristic absorption bands for the O-H, C=N,

and aromatic C-H bonds.
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. Wavenumber .
Functional Group Intensity Reference(s)
(cm™)
O-H stretch
] ~3250 Broad [9]
(associated)
Aromatic C-H stretch 3000 - 3100 Medium [10]
C=N stretch ~1640 Medium [9]
N-O stretch ~920 Medium [9]

UV-Vis Spectroscopy

In ethanol, benzaldehyde, a related compound, shows a maximum absorption (Amax) at
approximately 248 nm, which is attributed to a m - 1T* transition.[11] Benzaldehyde oxime is
expected to have a similar UV-Vis profile due to the presence of the aromatic ring conjugated
with the C=N double bond.

Chemical Properties and Reactions

Benzaldoxime undergoes several important chemical transformations, making it a valuable
intermediate in organic synthesis.

Synthesis of Benzaldoxime

Benzaldoxime is typically synthesized by the condensation reaction of benzaldehyde with
hydroxylamine hydrochloride in the presence of a base.[]
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Caption: Synthesis of Benzaldoxime from Benzaldehyde.

Beckmann Rearrangement

One of the most significant reactions of benzaldoxime is the Beckmann rearrangement, where
the oxime is converted to benzamide in the presence of an acid catalyst.[2][12]

Benzaldoxime

Acid Catalyst (e.g., H2S04)
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Caption: Beckmann Rearrangement of Benzaldoxime.

Dehydration to Benzonitrile

Benzaldoxime can be dehydrated to form benzonitrile using various dehydrating agents.[2]
This reaction is a useful method for the synthesis of nitriles from aldehydes.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1666162?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666162?utm_src=pdf-body
https://www.benchchem.com/product/b1666162?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzaldehyde_oxime
https://www.researchgate.net/publication/317557520_Synthesis_of_benzaldoxime_from_benzaldehyde_using_nanoscale_zero-valent_iron_and_dissolved_nitrate_or_nitrite
https://www.benchchem.com/product/b1666162?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666162?utm_src=pdf-body
https://www.benchchem.com/product/b1666162?utm_src=pdf-body
https://en.wikipedia.org/wiki/Benzaldehyde_oxime
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hydrolysis to Benzaldehyde

The formation of benzaldoxime is a reversible reaction. Under acidic or basic conditions, it can
be hydrolyzed back to benzaldehyde and hydroxylamine.[2]

Reaction with N-Chlorosuccinimide (NCS)

Benzaldoxime reacts with N-chlorosuccinimide to form benzohydroximoyl chloride, a useful
synthetic intermediate.[2]

Experimental Protocols
Synthesis of Benzaldoxime

Materials:

Benzaldehyde (21 g)

Hydroxylamine hydrochloride (14 g)

Sodium hydroxide (14 g)

Water (40 mL)

Diethyl ether

Anhydrous sodium sulfate

Carbon dioxide source

Procedure:

Dissolve 14 g of sodium hydroxide in 40 mL of water in a flask.

Add 21 g of benzaldehyde to the flask and mix.

Add 14 g of hydroxylamine hydrochloride in small portions while continuously shaking the
mixture. An exothermic reaction will occur, and the benzaldehyde will gradually dissolve.

Cool the mixture, which will cause a crystalline mass to separate.
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o Add sufficient water to redissolve the solid.

e Pass carbon dioxide through the solution until it is saturated. The benzaldoxime will
precipitate.

o Extract the benzaldoxime with diethyl ether.
e Dry the ethereal solution over anhydrous sodium sulfate.
» Remove the ether by rotary evaporation.

e The crude product can be purified by distillation under reduced pressure (b.p. 123 °C/14
mm). The expected yield is approximately 50%.[3]

Beckmann Rearrangement of Benzaldoxime to
Benzamide

Materials:
o Benzaldoxime

e A strong acid catalyst (e.g., concentrated sulfuric acid, polyphosphoric acid, or phosphorus
pentachloride)

o Appropriate solvent (if necessary)

General Procedure (using a strong Bregnsted acid):

To a solution or suspension of benzaldoxime in a suitable solvent (or neat), cautiously add
the strong acid catalyst while cooling the reaction mixture in an ice bath.

Heat the reaction mixture to the required temperature (often >130 °C for forcing conditions)
and monitor the reaction progress by a suitable technique (e.g., TLC, GC).[13]

After the reaction is complete, carefully pour the reaction mixture onto crushed ice to
precipitate the product.

Collect the solid benzamide by filtration.
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e Wash the product with cold water to remove any residual acid.

e The crude benzamide can be purified by recrystallization from a suitable solvent (e.g., water
or ethanol).

Note: The reaction conditions, including the choice of acid and temperature, can significantly
affect the yield and purity of the product. It is crucial that the migrating group is anti-periplanar
to the leaving group on the nitrogen for a stereospecific rearrangement.[12]

Dehydration of Benzaldoxime to Benzonitrile

Materials:

o Benzaldoxime

o Dehydrating agent (e.g., acetic anhydride, thionyl chloride, or a solid acid catalyst)
o Appropriate solvent

General Procedure (using acetic anhydride):

e Dissolve benzaldoxime in an excess of acetic anhydride.

o Heat the mixture under reflux for a specified period. The progress of the reaction can be
monitored by TLC.

o After the reaction is complete, cool the mixture and pour it into cold water to hydrolyze the
excess acetic anhydride.

o Extract the benzonitrile with a suitable organic solvent (e.g., diethyl ether or
dichloromethane).

o Wash the organic layer with a saturated sodium bicarbonate solution to remove acetic acid,
followed by brine.

» Dry the organic layer over an anhydrous drying agent (e.g., MgSOa or Na2S0a).

» Remove the solvent by rotary evaporation.
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e The crude benzonitrile can be purified by distillation.

Applications

Benzaldoxime and its derivatives have a wide range of applications in various fields:

o Organic Synthesis: It serves as a key intermediate in the synthesis of various organic
compounds, including amides (via Beckmann rearrangement) and nitriles.[2]

e Pharmaceuticals and Agrochemicals: The oxime functionality is present in several
biologically active molecules. Benzaldoxime is a precursor for the synthesis of certain
pharmaceuticals and pesticides.

o Analytical Chemistry: It can be used as a reagent for the detection and quantification of
aldehydes.

Safety Information

Benzaldoxime is irritating to the eyes, respiratory system, and skin. Appropriate personal
protective equipment, including gloves, safety glasses, and a lab coat, should be worn when
handling this chemical. Work should be conducted in a well-ventilated fume hood.

Conclusion

Benzaldoxime is a fundamentally important organic compound with well-defined physical and
chemical properties. Its rich reactivity, particularly the Beckmann rearrangement, makes it an
invaluable tool for synthetic chemists. This guide provides essential data and detailed protocols
to facilitate its use in research and development, particularly within the pharmaceutical and
chemical industries. A thorough understanding of its properties and reactions is crucial for its
effective and safe application in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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